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Compound of Interest

Compound Name: 5-Bromo-8-nitroisoquinoline

L  Get Quote

Cat. No.: B189721

An In-depth Technical Guide to 5-Bromo-8-nitroisoquinoline

This technical guide provides a comprehensive overview of the chemical properties and
synthesis of 5-Bromo-8-nitroisoquinoline, a key intermediate in medicinal chemistry and
organic synthesis.[1] This compound is particularly valuable for researchers and professionals
involved in drug discovery and materials science.[1]

Core Molecular Data

The fundamental molecular characteristics of 5-Bromo-8-nitroisoquinoline are summarized in
the table below, providing a quick reference for researchers.

Parameter Value Reference

Molecular Formula CoHsBrN20:2 [1112][3]

Molecular Weight 253.06 g/mol [1]

Exact Mass 251.953430 u [2]

Appearance Beige to yellow solid powder [1][2]

Melting Point 136-140 °C [2][3]

CAS Number 63927-23-1 [1][2][3]
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Experimental Protocols: Synthesis of 5-Bromo-8-
hitroisoquinoline

The synthesis of 5-Bromo-8-nitroisoquinoline is a crucial process for its application in further
chemical reactions. A common and effective method involves the nitration of 5-
bromoisoquinoline.[2]

Objective: To synthesize 5-Bromo-8-nitroisoquinoline from 5-bromoisoquinoline.

Materials:

5-bromoisoquinoline

Potassium nitrate (KNO3)

Concentrated sulfuric acid (H2SOa)

Ice water

Concentrated ammonium hydroxide

Procedure:

A solution of potassium nitrate in concentrated sulfuric acid is prepared.[2]

e This solution is added gradually to a solution of 5-bromoisoquinoline in concentrated sulfuric
acid at room temperature over a period of one hour.[2]

e The reaction mixture is stirred and maintained at room temperature for an additional hour to
ensure the completion of the nitration reaction.[2]

o The reaction is then quenched by diluting the mixture with ice water.[2]

e The pH of the resulting solution is adjusted to 8-10 by the careful addition of concentrated
ammonium hydroxide, which causes the product to precipitate.[2]

o The precipitated solid, 5-Bromo-8-nitroisoquinoline, is collected by filtration.[2]
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e The collected solid is washed with water to remove any remaining impurities.[2]
e The final product is dried under reduced pressure to yield a yellow solid.[2]

This protocol provides a reliable method for producing 5-Bromo-8-nitroisoquinoline, a
versatile building block for the synthesis of various pharmacologically active compounds.[4]
The presence of the bromo and nitro groups at positions 5 and 8, respectively, allows for a
range of further chemical modifications, making it a valuable precursor in the development of
novel therapeutic agents.[1][4]

Logical Workflow and Diagrams

While specific signaling pathways involving 5-Bromo-8-nitroisoquinoline are not extensively
detailed in the available literature, its synthetic pathway is well-established. The following
diagram illustrates the logical workflow of the synthesis protocol described above.
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Caption: Synthesis workflow for 5-Bromo-8-nitroisoquinoline.
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Applications and Further Research

5-Bromo-8-nitroisoquinoline is a compound of significant interest in the field of medicinal
chemistry. It serves as a crucial intermediate in the synthesis of various pharmaceutical agents,
with potential applications in treating neurological disorders.[1] Its unique structure, featuring
both a bromine atom and a nitro group, provides multiple reaction sites for the development of
more complex molecules and isoquinoline derivatives, which are known for their diverse
biological activities.[1] Further research into the biological effects of its derivatives may
elucidate specific signaling pathways and therapeutic targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

e 2. echemi.com [echemi.com]

o 3.5-JR-8-HE &Mk 90% | Sigma-Aldrich [sigmaaldrich.com]
e 4. orgsyn.org [orgsyn.org]

 To cite this document: BenchChem. [5-Bromo-8-nitroisoquinoline molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189721#5-bromo-8-nitroisoquinoline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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